Cas no 103876-32-0 (N-[4-(3-ethoxy-2-hydroxypropoxy)phenyl]prop-2-enamide)

• Product Name: N-[4-(3-ethoxy-2-hydroxypropoxy)phenyl]prop-2-enamide
• CAS No: 103876-32-0
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 1139681
• PubChem ID: 3026326
• Update Time: 2025-04-20

N-[4-(3-ethoxy-2-hydroxypropoxy)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3-ethoxy-2-hydroxypropoxy)phenyl]prop-2-enamide
• 2-Propenamide, N-[4-(3-ethoxy-2-hydroxypropoxy)phenyl]-
• ACMC-20m6oh
• AC1MHH5B
• SureCN10700566
• NIOSH/AS3482700
• CTK0D8306
• TS-001
• AS34827000
• 2-Propanol, 1-(4-acrylamidophenyl)-3-ethoxy-
• 2-Propenamide, N-[4-(3-ethoxy-2-hydroxypropoxy)phenyl]-; ACMC-20m6oh; AC1MHH5B; SureCN10700566; NIOSH/AS3482700; CTK0D8306; TS-001; AS34827000; 2-Propanol, 1-(4-acrylamidophenyl)-3-ethoxy-;
• 103876-32-0
• N-(4-(3-Ethoxy-2-hydroxypropoxy)phenyl)acrylamide
• SCHEMBL10700566
• Acrylamide, N-(4-(3-ethoxy-2-hydroxypropoxy)phenyl)-
• DTXSID20388594

• Inchi： 1S/C14H19NO4/c1-3-14(17)15-11-5-7-13(8-6-11)19-10-12(16)9-18-4-2/h3,5-8,12,16H,1,4,9-10H2,2H3,(H,15,17)
• InChI Key： UJWKPRGWXMFUQV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC(C=C)=O)CC(COCC)O

Computed Properties

• Exact Mass: 265.13147
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.79